Cas no 1251671-60-9 (N-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide
• CAS No: 1251671-60-9
• MF: C₂₂H₂₄N₂O₅S₂
• MW: 460.566363334656
• CID: 5397409
• Update Time: 2025-06-12

N-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethoxyphenyl)-3-[[(4-ethoxyphenyl)methylamino]sulfonyl]-2-thiophenecarboxamide
• N-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

• Inchi： 1S/C22H24N2O5S2/c1-4-28-18-10-6-16(7-11-18)23-22(25)21-20(14-15-30-21)31(26,27)24(3)17-8-12-19(13-9-17)29-5-2/h6-15H,4-5H2,1-3H3,(H,23,25)
• InChI Key： UPBHTLVLMYFKBN-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OCC)C=C2)=O)SC=CC=1S(N(C1=CC=C(OCC)C=C1)C)(=O)=O

Experimental Properties

• Density: 1.329±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.74±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

Comprehensive Overview of N-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1251671-60-9)

The compound N-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide, identified by its CAS No. 1251671-60-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a thiophene-2-carboxamide core with dual 4-ethoxyphenyl substituents and a methylsulfamoyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or modulator in therapeutic contexts, given its structural resemblance to bioactive compounds targeting enzymatic pathways.

In recent years, the demand for sulfonamide derivatives like N-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide has surged due to their versatility in drug discovery. The compound's sulfamoyl moiety is a critical pharmacophore, often associated with antibacterial, anti-inflammatory, and anticancer properties. This aligns with current trends in precision medicine, where researchers seek targeted therapies with minimal side effects. Online searches for "sulfonamide-based drug design" or "thiophene derivatives in medicine" reflect growing interest in such molecules.

The synthesis of CAS No. 1251671-60-9 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in peer-reviewed journals. Its ethoxy groups enhance solubility, a feature highly valued in drug formulation. This property is frequently discussed in forums focusing on "improving drug bioavailability," a hot topic in pharmaceutical development. Additionally, the compound's stability under physiological conditions makes it suitable for further in vitro and in vivo studies.

From an industrial perspective, N-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide is often explored for its structure-activity relationship (SAR) in optimizing lead compounds. Computational chemists utilize molecular docking simulations to predict its interactions with biological targets, a method frequently searched alongside terms like "AI in drug discovery." This intersection of chemistry and technology underscores the compound's relevance in modern high-throughput screening platforms.

Environmental and safety profiles of CAS No. 1251671-60-9 are also critical considerations. While not classified as hazardous, its handling requires standard laboratory precautions. Discussions on "green chemistry alternatives" often reference such compounds to emphasize sustainable synthesis routes. Furthermore, patent databases reveal growing intellectual property activity around thiophene-carboxamide derivatives, highlighting their commercial potential.

In conclusion, N-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide represents a compelling case study in medicinal chemistry. Its dual ethoxyphenyl groups and sulfamoyl functionality offer a rich template for derivative development, addressing contemporary challenges in targeted therapy and drug delivery systems. As research progresses, this compound may emerge as a cornerstone in next-generation therapeutics, bridging gaps between chemical innovation and clinical needs.